Cas no 1333466-54-8 (4-(benzylamino)-5-(hydroxymethyl)pyrimidin-2(1H)-one)

4-(Benzylamino)-5-(hydroxymethyl)pyrimidin-2(1H)-one is a pyrimidine derivative with potential applications in pharmaceutical and chemical research. Its structure features a benzylamino group at the 4-position and a hydroxymethyl substituent at the 5-position, offering versatility for further functionalization. The compound’s pyrimidin-2(1H)-one core is a key scaffold in nucleoside analogs and bioactive molecules, making it valuable for drug discovery. The hydroxymethyl group enhances solubility and reactivity, facilitating conjugation or derivatization. This intermediate is particularly useful in synthesizing modified nucleosides or heterocyclic compounds, with potential relevance in antiviral or anticancer research. Its well-defined structure and synthetic flexibility make it a practical building block for targeted molecular design.

4-(benzylamino)-5-(hydroxymethyl)pyrimidin-2(1H)-one structure

1333466-54-8 structure

Product Name:4-(benzylamino)-5-(hydroxymethyl)pyrimidin-2(1H)-one

CAS No:1333466-54-8

MF:C₁₂H₁₃N₃O₂

MW:231.250522375107

CID:1093338

PubChem ID:53390169

Update Time:2025-05-27

4-(benzylamino)-5-(hydroxymethyl)pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

- 4-(benzylamino)-5-(hydroxymethyl)pyrimidin-2(1H)-one
- 6-(benzylamino)-5-(hydroxymethyl)-1H-pyrimidin-2-one
- 1333466-54-8
- SCHEMBL2463445
- BDBM50389492
- SB60339
- CHEMBL2063055
- Inchi： 1S/C12H13N3O2/c16-8-10-7-14-12(17)15-11(10)13-6-9-4-2-1-3-5-9/h1-5,7,16H,6,8H2,(H2,13,14,15,17)
- InChI Key： FBVBRZXGCAJDSN-UHFFFAOYSA-N
- SMILES： OCC1C=NC(NC=1NCC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 231.100776666g/mol
Monoisotopic Mass: 231.100776666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 344
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 73.7Å²

4-(benzylamino)-5-(hydroxymethyl)pyrimidin-2(1H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM165871-1g	4-(benzylamino)-5-(hydroxymethyl)pyrimidin-2(1H)-one	1333466-54-8	95%	1g	$720	2021-08-05
Chemenu	CM165871-1g	4-(benzylamino)-5-(hydroxymethyl)pyrimidin-2(1H)-one	1333466-54-8	95%	1g	$669	2023-02-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1806518-1g	4-(benzylamino)-5-(hydroxymethyl)pyrimidin-2(1H)-one	1333466-54-8	98%	1g	￥5532.00	2024-08-09